(1R,3S,5R)-2-Azabicyclo[3.3.0]octane-3-carboxylic Acid, Benzyl Ester

Description

(1R,3S,5R)-2-Azabicyclo[3.3.0]octane-3-carboxylic Acid, Benzyl Ester, also known by its PubChem CID 10955830, is a chemical compound with the molecular formula C15H19NO2 . It has several synonyms, including benzyl (2S,3aR,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate and (2S,3AR,6aR)-benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate . The molecular weight of this compound is 245.32 g/mol . This compound can also be named Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, phenylmethyl ester, (2alpha,3aalpha,6aalpha)- .

A similar compound is Benzyl (S,S,S)-2-azabicyclo[3.3.0]octane-3-carboxylate hydrochloride, which can be used in the preparation of ramipril, an angiotensin-converting enzyme (ACE) inhibitor . It can also serve as a starting material for synthesizing octahydrocyclopenta[b]pyrrole-2-carbonitrile derivatives, which are potent DPP4 inhibitors . Another related compound is (R,R,R)-2-Azabicyclo[3.3.0]octane-3-carboxylic Acid Benzyl Ester Hydrochloride Salt . Cis,endo-2-azabicyclo-[3.3.0]-octane-3-carboxylic acids and their uses have been described in patents, with a carboxyl-esterifying group such as benzyl . These compounds are key building blocks in synthesizing various pharmaceutical agents .

• CAS No.: 130609-48-2
• Product Name: (1R,3S,5R)-2-Azabicyclo[3.3.0]octane-3-carboxylic Acid, Benzyl Ester
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: benzyl (2S,3aR,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate
• Standard InChI: InChI=1S/C15H19NO2/c17-15(18-10-11-5-2-1-3-6-11)14-9-12-7-4-8-13(12)16-14/h1-3,5-6,12-14,16H,4,7-10H2/t12-,13-,14+/m1/s1
• Standard InChIKey: KEDWLCOPRDSQBB-MCIONIFRSA-N
• SMILES: C1CC2CC(NC2C1)C(=O)OCC3=CC=CC=C3
• Canonical SMILES: C1CC2CC(NC2C1)C(=O)OCC3=CC=CC=C3
• Synonyms: (2α,3aα,6aα)-Octahydro-cyclopenta[b]pyrrole-2-carboxylic Acid Phenylmethyl Ester
• PubChem Compound: 10955830
• Last Modified: Sep 15 2023